Cas no 1257664-91-7 (N-Isopropyl 4-bromo-2-methoxybenzamide)

• Product Name: N-Isopropyl 4-bromo-2-methoxybenzamide
• CAS No: 1257664-91-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD18087703
• CID: 1037896
• PubChem ID: 53216696
• Update Time: 2025-10-22

N-Isopropyl 4-bromo-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropyl-2-methoxybenzamide
• 4-bromo-2-methoxy-N-propan-2-ylbenzamide
• N-ISOPROPYL 4-BROMO-2-METHOXYBENZAMIDE
• DTXSID40681852
• 1257664-91-7
• BS-19966
• DB-371580
• Benzamide, 4-bromo-2-methoxy-N-(1-methylethyl)-
• 4-Bromo-2-methoxy-N-(propan-2-yl)benzamide
• AKOS015835568
• MFCD18087703
• N-ISOPROPYL-4-BROMO-2-METHOXYBENZAMIDE
• SCHEMBL16987303
• N-Isopropyl 4-bromo-2-methoxybenzamide

• MDL： MFCD18087703
• Inchi： 1S/C11H14BrNO2/c1-7(2)13-11(14)9-5-4-8(12)6-10(9)15-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： MGDMNUHBCPEELO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(NC(C)C)=O

Computed Properties

• Exact Mass: 271.02100
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 3.17070

Additional information on N-Isopropyl 4-bromo-2-methoxybenzamide

N-Isopropyl 4-bromo-2-methoxybenzamide (CAS No. 1257664-91-7): A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, N-Isopropyl 4-bromo-2-methoxybenzamide, with the CAS number 1257664-91-7, has emerged as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a detailed exploration of this compound, its synthesis, applications, and the latest research findings that underscore its importance in the field.

The molecular structure of N-Isopropyl 4-bromo-2-methoxybenzamide consists of a benzamide core substituted with an isopropyl group at the nitrogen position, a bromine atom at the 4-position, and a methoxy group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery. The presence of the bromine atom enhances electrophilicity, while the methoxy group introduces hydrophobicity and potential metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl amides derived from substituted benzoic acids. N-Isopropyl 4-bromo-2-methoxybenzamide has been investigated for its potential role in modulating various biological pathways. One of the most promising areas of research involves its application in oncology. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer cell proliferation and survival. The bromine substituent, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive candidate for further development.

Furthermore, the methoxy group in N-Isopropyl 4-bromo-2-methoxybenzamide contributes to its metabolic stability, which is a crucial factor in drug design. Metabolic stability ensures that the compound remains active in vivo for a sufficient duration to exert its therapeutic effects. This characteristic has prompted researchers to explore its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacokinetic profiles.

The synthesis of N-Isopropyl 4-bromo-2-methoxybenzamide involves a multi-step process that typically begins with the bromination of 2-methoxybenzoic acid followed by amidation with isopropylamine or an equivalent reagent. The reaction conditions must be carefully optimized to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

One of the key challenges in working with N-Isopropyl 4-bromo-2-methoxybenzamide is its solubility profile. As an aryl amide derivative, it tends to be poorly soluble in water, which can limit its bioavailability and therapeutic efficacy. To address this issue, researchers have explored various strategies, including prodrug formulations and solubilization techniques. These approaches aim to enhance solubility while maintaining the compound's pharmacological activity.

The pharmacokinetic properties of N-Isopropyl 4-bromo-2-methoxybenzamide have been extensively studied in preclinical models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Notably, the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, although further investigation is needed to fully assess its safety profile.

In conclusion, N-Isopropyl 4-bromo-2-methoxybenzamide (CAS No. 1257664-91-7) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research continues to uncover new therapeutic possibilities for this compound, particularly in oncology and other areas where aryl amide derivatives are being actively explored.